3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide

• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 3-(3,4-dihydro-1H-isoquinolin-2-yl)-N-(2,5-dimethylphenyl)propanamide
• InChI: InChI=1S/C20H24N2O/c1-15-7-8-16(2)19(13-15)21-20(23)10-12-22-11-9-17-5-3-4-6-18(17)14-22/h3-8,13H,9-12,14H2,1-2H3,(H,21,23)
• InChI Key: RKRWOGPCGLBISV-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)CCN2CCC3=CC=CC=C3C2

Description

3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide, also known as DIPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DIPA is a synthetic compound that belongs to the class of isoquinoline derivatives and has a molecular weight of 325.4 g/mol.

Mechanism of Action

The mechanism of action of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide is not fully understood. However, it has been suggested that 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide may act as a modulator of certain receptors, leading to the activation or inhibition of downstream signaling pathways.
Biochemical and Physiological Effects:
3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide can modulate the activity of certain enzymes and receptors, leading to changes in cellular signaling pathways. Additionally, 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide in lab experiments is its high affinity towards certain receptors, which makes it a potential candidate for the development of new drugs. Additionally, 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide is a synthetic compound, which allows for precise control over its chemical properties. However, one of the limitations of using 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research on 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide. One potential area of interest is the development of new drugs targeting specific receptors that are modulated by 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide. Additionally, further studies are needed to fully understand the mechanism of action of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide and its potential applications in various fields of research. Finally, more research is needed to determine the safety and toxicity of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide in vivo, which will be critical for its development as a potential drug candidate.

Synthesis Methods

The synthesis of 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide involves the reaction between 2,5-dimethylphenylamine and 3,4-dihydroisoquinoline-1-carboxylic acid, followed by the addition of acetic anhydride and triethylamine. The reaction takes place under reflux conditions and yields 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide as a white crystalline solid.

Scientific Research Applications

3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide has been extensively studied for its potential applications in various fields of research. One of the major areas of interest is its use as a ligand for the development of new drugs. 3-(3,4-dihydro-2(1H)-isoquinolinyl)-N-(2,5-dimethylphenyl)propanamide has been shown to exhibit high affinity towards certain receptors, making it a potential candidate for the development of drugs targeting these receptors.